Cas no 1805103-21-2 (2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile)

2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile is a fluorinated pyridine derivative with a unique structural configuration, featuring both fluoromethyl and trifluoromethoxy substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve bioavailability in drug development. The methoxy and trifluoromethoxy groups contribute to electronic modulation, making it valuable for structure-activity relationship studies. Its acetonitrile moiety offers further functionalization opportunities, enabling diverse chemical transformations. This compound is suited for applications requiring precise molecular tuning and fluorinated building blocks.
2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile structure
1805103-21-2 structure
Product Name:2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile
CAS No:1805103-21-2
MF:C10H8F4N2O2
MW:264.176336288452
CID:4841730
Update Time:2025-05-23

2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile
    • Inchi: 1S/C10H8F4N2O2/c1-17-9-6(2-3-15)7(4-11)16-5-8(9)18-10(12,13)14/h5H,2,4H2,1H3
    • InChI Key: KWVJAQLPZLIQAD-UHFFFAOYSA-N
    • SMILES: FCC1C(CC#N)=C(C(=CN=1)OC(F)(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 315
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.1

2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029083985-1g
2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile
1805103-21-2 97%
1g
$1,475.10 2022-04-01

Additional information on 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile

Introduction to 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1805103-21-2)

2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805103-21-2, is characterized by its unique structural features, which include a pyridine core substituted with fluoromethyl, methoxy, and trifluoromethoxy groups. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile positions it as a key building block in the development of novel pharmaceutical agents. The presence of fluorine atoms, particularly in the form of a fluoromethyl and trifluoromethoxy group, imparts enhanced metabolic stability and binding affinity to biological targets. These attributes are particularly relevant in the design of drugs that require prolonged half-lives or improved receptor interaction.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their versatile applications in drug discovery. The compound’s methoxy group further enhances its reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacological profile. This flexibility has made 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile a preferred choice for medicinal chemists seeking to develop innovative therapeutic solutions.

One of the most compelling aspects of this compound is its potential in the development of small-molecule inhibitors for various diseases. For instance, studies have demonstrated its utility in synthesizing molecules that target enzymes involved in cancer pathways. The fluorinated substituents play a crucial role in modulating the enzyme’s active site, thereby inhibiting its function and potentially slowing disease progression. This has opened up new avenues for research into targeted cancer therapies.

The compound’s application extends beyond oncology. Researchers have also explored its use in the treatment of neurological disorders, where modulation of neurotransmitter receptors is key. The precise arrangement of fluorine atoms in 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile allows for selective interaction with these receptors, offering a promising lead for developing novel neuroactive compounds.

From a synthetic chemistry perspective, 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile serves as a versatile intermediate that can be further functionalized to produce a wide range of derivatives. The acetonitrile group at the 3-position provides a handle for nucleophilic substitution reactions, enabling the introduction of additional pharmacophores. This adaptability makes it an indispensable tool in the synthetic chemist’s arsenal.

The increasing demand for fluorinated compounds in drug development has also driven advancements in synthetic methodologies tailored to this class of molecules. Techniques such as cross-coupling reactions and metal-catalyzed transformations have been refined to efficiently incorporate fluorine atoms into complex structures. These advancements have not only improved the accessibility of 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile but also facilitated the rapid discovery of new drug candidates.

In conclusion, 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1805103-21-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play an increasingly pivotal role in addressing some of the most pressing challenges in medicine today.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.